Cas no 1797351-33-7 (N-[1-(oxan-4-yl)pyrazol-4-yl]-6-(trifluoromethyl)pyridine-3-carboxamide)

• Product Name: N-[1-(oxan-4-yl)pyrazol-4-yl]-6-(trifluoromethyl)pyridine-3-carboxamide
• CAS No: 1797351-33-7
• MF: C₁₅H₁₅F₃N₄O₂
• MW: 340.300413370132
• CID: 6394535
• PubChem ID: 71810253
• Update Time: 2025-07-22

N-[1-(oxan-4-yl)pyrazol-4-yl]-6-(trifluoromethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(oxan-4-yl)pyrazol-4-yl]-6-(trifluoromethyl)pyridine-3-carboxamide
• AKOS024567446
• F6448-1859
• N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)-6-(trifluoromethyl)nicotinamide
• N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]-6-(trifluoromethyl)pyridine-3-carboxamide
• 1797351-33-7

• Inchi： 1S/C15H15F3N4O2/c16-15(17,18)13-2-1-10(7-19-13)14(23)21-11-8-20-22(9-11)12-3-5-24-6-4-12/h1-2,7-9,12H,3-6H2,(H,21,23)
• InChI Key： ZCRQAIYCRPXWAU-UHFFFAOYSA-N
• SMILES： C1=NC(C(F)(F)F)=CC=C1C(NC1=CN(C2CCOCC2)N=C1)=O

Computed Properties

• Exact Mass: 340.11471022g/mol
• Monoisotopic Mass: 340.11471022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69Ų

Additional information on N-[1-(oxan-4-yl)pyrazol-4-yl]-6-(trifluoromethyl)pyridine-3-carboxamide

Professional Introduction to N-[1-(oxan-4-yl)pyrazol-4-yl]-6-(trifluoromethyl)pyridine-3-carboxamide

N-[1-(oxan-4-yl)pyrazol-4-yl]-6-(trifluoromethyl)pyridine-3-carboxamide, with the CAS number 1797351-33-7, represents a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural composition of this compound includes a pyrazole core linked to an oxane ring, further substituted with a trifluoromethyl group and a pyridine carboxamide moiety. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its biological activity.

The oxan-4-yl substituent in N-[1-(oxan-4-yl)pyrazol-4-yl]-6-(trifluoromethyl)pyridine-3-carboxamide introduces a cycloalkyl group that can influence the compound's solubility, metabolic stability, and overall pharmacokinetic behavior. The presence of the trifluoromethyl group is particularly noteworthy, as it is a common pharmacophore in drug design due to its ability to enhance binding affinity and metabolic stability. This moiety can significantly modulate the electronic properties of the molecule, thereby affecting its interactions with biological targets.

In recent years, there has been a surge in research focused on developing small molecules with enhanced efficacy and reduced side effects. N-[1-(oxan-4-yl)pyrazol-4-yl]-6-(trifluoromethyl)pyridine-3-carboxamide, with its multifaceted structural features, has emerged as a promising candidate in this endeavor. Studies have indicated that such compounds may exhibit potent activity against various biological targets, including enzymes and receptors involved in critical pathological pathways. The pyrazole core, known for its bioisosteric properties with other heterocyclic systems, can serve as a scaffold for designing molecules with improved pharmacological profiles.

The integration of the

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug discovery. N-[1-(oxan-b

The synthesis of N-[1-(oxan-b

Ongoing research efforts are focused on optimizing the synthetic route to N-[1-(oxan-b

The potential therapeutic applications of N-[1-(oxan-b

In conclusion, N-[1-(oxan-b